Cas no 2229229-01-8 (tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate)

• Product Name: tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate
• CAS No: 2229229-01-8
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6415671
• PubChem ID: 165757477
• Update Time: 2025-06-12

tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate
• EN300-1872179
• 2229229-01-8

• Inchi： 1S/C15H22N2O2/c1-14(2,3)19-13(18)17-12-7-5-6-11(10-12)15(16-4)8-9-15/h5-7,10,16H,8-9H2,1-4H3,(H,17,18)
• InChI Key： SCIIRXRPRCCEIE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C1(CC1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate

Introduction to Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate (CAS No. 2229229-01-8)

Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate, a compound with the chemical identifier CAS No. 2229229-01-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl substituent and the presence of a phenyl ring linked to a cyclopropyl moiety, contribute to its unique chemical properties and reactivity.

The synthesis of Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate involves a series of well-orchestrated chemical reactions that highlight the expertise in organic synthesis. The introduction of the tert-butyl group enhances the stability of the carbamate moiety, making it more resistant to hydrolysis under physiological conditions. This stability is crucial for pharmaceutical applications where metabolic degradation could compromise the efficacy of the drug.

The phenyl ring in this compound plays a pivotal role in modulating its biological activity. Phenolic compounds are known for their antioxidant properties and their ability to interact with various biological targets. The presence of the cyclopropyl group further influences the electronic and steric properties of the molecule, potentially affecting its binding affinity to biological receptors. These structural elements make Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in carbamate-based compounds due to their versatility and potential therapeutic benefits. Carbamates have been explored as intermediates in the synthesis of various pharmacologically active agents, including insecticides, herbicides, and therapeutic drugs. The unique structural features of Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate position it as a valuable building block for the development of novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Research has shown that carbamate derivatives can interact with specific enzymes and receptors involved in neurodegenerative diseases. The combination of the cyclopropyl and phenyl groups in Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate may facilitate its interaction with these targets, making it a candidate for further exploration in this area.

The synthesis and characterization of Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate have been refined through advanced techniques in organic chemistry. Modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and understanding its reactivity. These techniques provide detailed insights into the molecular architecture, helping researchers to optimize synthetic pathways and predict potential biological activities.

The pharmacological profile of Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate is still under investigation, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes relevant to neurological health. The tert-butyl group contributes to the compound's solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the presence of multiple functional groups allows for further derivatization, enabling researchers to fine-tune its properties for specific therapeutic applications.

Advances in computational chemistry have also played a significant role in understanding the behavior of Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level. These predictions are invaluable for designing experiments and guiding synthetic efforts towards developing more effective derivatives.

The future prospects for Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate are promising, with ongoing research aimed at uncovering its full potential in pharmaceutical applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible therapeutic benefits. As our understanding of this compound grows, so does the likelihood that it will contribute to advancements in medicine.

In conclusion, Tert-butyl N-{3-[1-(methylamino)cyclopropyl]phenyl}carbamate (CAS No. 2229229-01-8) is a structurally complex and functionally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of substituents and its stability make it an attractive candidate for further development into novel therapeutic agents. With continued investigation and innovation, this compound is poised to play a vital role in addressing some of today's most pressing medical challenges.